Cas no 777879-15-9 (1-(4-Ethylphenyl)sulfonylpiperazine)

• Product Name: 1-(4-Ethylphenyl)sulfonylpiperazine
• CAS No: 777879-15-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD06758168
• CID: 1078198
• PubChem ID: 16640525
• Update Time: 2025-04-20

1-(4-Ethylphenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Ethylphenyl)sulfonyl)piperazine
• 1-[(4-Ethylphenyl)sulfonyl]piperazine
• [(4-ethylphenyl)sulfonyl]piperazine
• 1-(4-ethylbenzenesulfonyl)piperazine
• AGN-PC-013OWR
• ALBB-002090
• CTK6D1809
• MolPort-001-616-099
• VS-06351
• 777879-15-9
• MFCD06758168
• 1-(4-ethylphenyl)sulfonylpiperazine
• DTXSID60586294
• 1-(4-Ethylbenzene-1-sulfonyl)piperazine
• CS-0313883
• SCHEMBL12075773
• AKOS003237496
• BBL017635
• STK465297
• 1-[(4-ethylphenyl)sulfonyl]piperazine(SALTDATA: FREE)
• 1-(4-Ethylphenyl)sulfonylpiperazine

• MDL： MFCD06758168
• Inchi： 1S/C12H18N2O2S/c1-2-11-3-5-12(6-4-11)17(15,16)14-9-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3
• InChI Key： SRABBUBLBVIBRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides